Cas no 63719-81-3 (2-[(4-Anilinophenyl)methyl]-N-phenylaniline)

2-[(4-Anilinophenyl)methyl]-N-phenylaniline structure
63719-81-3 structure
Product Name:2-[(4-Anilinophenyl)methyl]-N-phenylaniline
CAS No:63719-81-3
MF:C25H22N2
MW:350.455585956573
CID:2791436
PubChem ID:12611448
Update Time:2025-04-21

2-[(4-Anilinophenyl)methyl]-N-phenylaniline Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-Anilinophenyl)methyl]-N-phenylaniline
    • DTXSID90504320
    • 63719-81-3
    • Inchi: 1S/C25H22N2/c1-3-10-22(11-4-1)26-24-17-15-20(16-18-24)19-21-9-7-8-14-25(21)27-23-12-5-2-6-13-23/h1-18,26-27H,19H2
    • InChI Key: ILEISPDAAQXYNK-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)C1=CC=CC=C1CC1C=CC(=CC=1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 350.178298710Da
  • Monoisotopic Mass: 350.178298710Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 24.1Ų
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